Cas no 14218-30-5 ([(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate)
14218-30-5 structure
Product Name:[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
CAS No:14218-30-5
MF:C34H27BrO9
MW:659.476789712906
CID:2657886
Update Time:2023-08-06
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate Chemical and Physical Properties
Names and Identifiers
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- 1-Bromo-2-O,3-O,4-O,6-O-tetrabenzoyl-1-deoxy-α-D-mannopyranose
- α-D-Mannopyranosyl bromide tetrabenzoate
- 2-O,3-O,4-O,6-O-Tetrabenzoyl-α-D-mannopyranosyl bromide
- alpha-D-Mannopyranosyl bromide tetrabenzoate
- 2,3,4,6-tetra-o-benzoyl-alpha-d-mannopyranosyl bromide
- [(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate
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- Inchi: 1S/C34H27BrO9/c35-30-29(44-34(39)25-19-11-4-12-20-25)28(43-33(38)24-17-9-3-10-18-24)27(42-32(37)23-15-7-2-8-16-23)26(41-30)21-40-31(36)22-13-5-1-6-14-22/h1-20,26-30H,21H2/t26-,27-,28+,29+,30+/m1/s1
- InChI Key: WISFGQOOKBVKPD-ZNOUKXQUSA-N
- SMILES: Br[C@@H]1[C@H]([C@H]([C@@H]([C@@H](COC(C2C=CC=CC=2)=O)O1)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O)OC(C1C=CC=CC=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 44
- Rotatable Bond Count: 13
- Complexity: 964
- Topological Polar Surface Area: 114
[(2R,3R,4S,5S,6R)-3,4,5-Tribenzoyloxy-6-bromooxan-2-yl]methyl benzoate Related Literature
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
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Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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